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Cat. No.: B1681561 Get Quote

Essential Safety and Handling Guide for
Schradan
IMMEDIATE SAFETY AND LOGISTICAL INFORMATION FOR RESEARCH PERSONNEL

This document provides critical operational and disposal guidance for the handling of

Schradan, a highly toxic organophosphate insecticide. Strict adherence to these procedures is

mandatory to ensure the safety of all laboratory personnel and to maintain environmental

compliance.

Personal Protective Equipment (PPE)
Due to the acute toxicity of Schradan (fatal if swallowed or in contact with skin), a

comprehensive PPE protocol is required at all times. This includes operations such as

weighing, solution preparation, administration, and waste disposal.

Minimum PPE Requirements:

Gloves: Double gloving is mandatory. An inner nitrile glove should be worn, with an outer

glove of butyl rubber or a chemically resistant alternative. Gloves must be unlined and

extend to the mid-forearm.[1] If clothes get wet with liquid concentrates or highly toxic

pesticides, they should be discarded.[1]

Primary Protective Clothing: A disposable, solid-front, back-closing chemical-resistant gown.
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Secondary Protective Clothing: A disposable, full-body chemical protection suit (Tyvek or

similar).

Eye and Face Protection: Chemical splash goggles and a full-face shield.

Respiratory Protection: A NIOSH-approved air-purifying respirator with organic vapor

cartridges is required when handling the concentrated form or when there is a potential for

aerosolization.

Footwear: Disposable, chemical-resistant shoe covers worn over enclosed laboratory shoes.

Quantitative Data on Glove Chemical Resistance for Organophosphates:

While specific breakthrough time data for Schradan is not readily available in the literature,

data for similar organophosphate compounds and general chemical resistance information can

guide glove selection. It is crucial to note that glove performance can be affected by factors

such as temperature, thickness, and movement.[2][3]
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Glove Material
Chemical
Class

Typical
Breakthrough
Time

Degradation
Recommendati
ons &
Citations

Butyl Rubber

Organophosphat

es, Ketones,

Esters,

Aldehydes

> 480 minutes

(Excellent)
Low

Recommended

as the outer

glove for

handling

concentrated

Schradan due to

high resistance

to a wide variety

of chemicals.[4]

Nitrile

Oils, Greases,

Weak Acids,

Some Solvents

10 - 60 minutes

(Good to Fair for

some

organophosphat

es)

Variable

Recommended

as the inner

glove. Not

recommended

for prolonged

direct contact

with

concentrated

organophosphat

es.[2]

Neoprene

Acids, Bases,

Alcohols,

Hydraulic Fluids

> 30 minutes

(Fair to Good)
Moderate

An alternative to

butyl rubber for

some

applications,

offering good

dexterity.

Polyvinyl

Chloride (PVC)

Strong Acids &

Bases, Alcohols

> 480 minutes

(Excellent for

some

organophosphat

es)

Can be stripped

by some solvents

Offers good

resistance to

many

organophosphat

es.
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Note: The information in this table is a guideline. It is imperative to consult the glove

manufacturer's specific chemical resistance data. If any signs of degradation (swelling,

cracking, or discoloration) are observed, gloves should be changed immediately.

Experimental Protocols
Protocol for Preparing a Schradan Working Solution:

This protocol outlines the safe preparation of a dilute working solution from a concentrated

stock of Schradan. All steps must be performed within a certified chemical fume hood.

Preparation:

Assemble all necessary materials: Schradan stock, solvent, volumetric flasks, pipettes,

and waste containers inside the chemical fume hood.

Ensure a chemical spill kit is readily accessible.

Donning PPE:

Don all required PPE as specified in the "Personal Protective Equipment (PPE)" section

before entering the designated work area.

Solution Preparation:

Carefully uncap the Schradan stock container.

Using a calibrated positive displacement pipette, slowly aspirate the required volume of

concentrated Schradan.

Dispense the Schradan concentrate into the volumetric flask containing the desired

solvent.

Rinse the pipette tip with the solvent by aspirating and dispensing back into the volumetric

flask three times.

Bring the solution to the final volume with the solvent, cap the flask, and invert gently to

mix.
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Post-Preparation:

Securely cap the newly prepared working solution and the stock container.

Decontaminate all non-disposable equipment that has come into contact with Schradan
using a 0.5% sodium hypochlorite solution followed by a water rinse.

Dispose of all contaminated disposable items (e.g., pipette tips, wipes) in a designated

"Acutely Toxic" hazardous waste container.

Doffing PPE:

Follow the detailed doffing procedure outlined in the "Standard Operating Procedure for

Donning and Doffing PPE" diagram to prevent self-contamination.

Emergency Spill Cleanup Protocol:

In the event of a Schradan spill, immediate and decisive action is required to contain and

decontaminate the area.

Evacuate and Alert:

Immediately alert all personnel in the vicinity and evacuate the immediate area.

If the spill is large or you are unsure how to proceed, contact the institutional

Environmental Health and Safety (EHS) department.

Control and Contain:

Wearing appropriate PPE, control the source of the spill if it can be done safely.

Contain the spill by creating a dike around the liquid with an absorbent material such as

kitty litter, sand, or vermiculite.[5][6] Do not use sawdust or other combustible materials.[5]

Absorb and Collect:

Cover the spill with additional absorbent material and allow it to fully absorb the liquid.[6]
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Carefully scoop the contaminated absorbent material into a designated "Acutely Toxic"

hazardous waste container.

Decontaminate:

Decontaminate the spill surface with a freshly prepared 0.5% sodium hypochlorite (bleach)

solution.[7] Allow a contact time of at least 15 minutes.

Absorb the decontamination solution with fresh absorbent material and place it in the

hazardous waste container.

Rinse the area with water and absorb the rinse water for disposal.

Dispose:

Seal the hazardous waste container and label it appropriately.

Arrange for pickup and disposal by the institutional hazardous waste management team.

Mandatory Visualizations

Donning Procedure

Doffing Procedure (in designated area)

1. Inner Nitrile Gloves 2. Chemical Suit 3. Shoe Covers 4. Respirator 5. Goggles & Face Shield 6. Outer Butyl Gloves

1. Remove Outer Butyl Gloves 2. Remove Chemical Suit & Shoe Covers 3. Remove Goggles & Face Shield 4. Remove Respirator 5. Remove Inner Nitrile Gloves 6. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard Operating Procedure for Donning and Doffing PPE.
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Waste Generation Point (Inside Fume Hood)

Waste Segregation

Final Disposal Path

Contaminated Solids
(Gloves, Wipes, Pipette Tips)

Acutely Toxic Solid Waste Container
(Clearly Labeled, Sealed)

Unused/Expired Schradan,
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Acutely Toxic Liquid Waste Container
(Clearly Labeled, Sealed, Secondary Containment)

Contaminated Needles/Syringes

Puncture-Proof Sharps Container
(Labeled as Acutely Toxic)

Secure Satellite Accumulation Area

EHS Hazardous Waste Pickup
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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